Cas no 81657-07-0 (Diethyl 2,2'-Tricyclo3.3.1.1~3,7~decane-1,3-diyldiacetate)

• Product name: Diethyl 2,2'-Tricyclo3.3.1.1~3,7~decane-1,3-diyldiacetate
• CAS No: 81657-07-0
• MF: C₁₈H₂₈O₄
• MW: 308.41252
• CID: 1029954
• PubChem ID: 13547478

Diethyl 2,2'-Tricyclo3.3.1.1~3,7~decane-1,3-diyldiacetate Chemical and Physical Properties

Names and Identifiers

• Diethyl 2,2'-(adamantane-1,3-diyl)diacetate
• DIETHYL 1,3-ADAMANTANEDIACETATE
• Diethyl 2,2'-tricyclo[3.3.1.1~3,7~]decane-1,3-diyldiacetate
• Tricyclo[3.3.1.1(3,7)]decane-1,3-diacetic acid diethyl ester
• Diethyl 2,2'-tricyclo[3.3.1.1(3,7)]decane-1,3-diyldiacetate
• ethyl 2-[3-(2-ethoxy-2-oxoethyl)adamantan-1-yl]acetate
• 81657-07-0
• DTXSID00543462
• Diethyl2,2'-(adamantane-1,3-diyl)diacetate
• MFCD09743482
• ethyl 2-[3-(2-ethoxy-2-oxoethyl)-1-adamantyl]acetate
• Diethyl 2,2'-(tricyclo[3.3.1.1~3,7~]decane-1,3-diyl)diacetate
• AKOS005173997
• LS-04338
• DB-307817
• Diethyl 2,2'-Tricyclo3.3.1.1~3,7~decane-1,3-diyldiacetate

• MDL： MFCD09743482
• Inchi： InChI=1S/C18H28O4/c1-3-21-15(19)10-17-6-13-5-14(7-17)9-18(8-13,12-17)11-16(20)22-4-2/h13-14H,3-12H2,1-2H3
• InChI Key： OKUZLGBPKJLVJL-UHFFFAOYSA-N
• SMILES： CCOC(=O)CC12CC3CC(C1)CC(C3)(CC(=O)OCC)C2

Computed Properties

• Exact Mass: 308.19875937g/mol
• Monoisotopic Mass: 308.19875937g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 8
• Complexity: 404
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 52.6Ų

Experimental Properties

• Density: 1.112±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Almost insoluble (0.012 g/l) (25 º C),